Cas no 193804-64-7 (1H-1,4,7-Triazonine,octahydro-1-(1-methylethyl)-)

1H-1,4,7-Triazonine,octahydro-1-(1-methylethyl)- structure
193804-64-7 structure
Product Name:1H-1,4,7-Triazonine,octahydro-1-(1-methylethyl)-
CAS No:193804-64-7
MF:C9H21N3
MW:171.283141851425
CID:116462
Update Time:2024-01-24

1H-1,4,7-Triazonine,octahydro-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,4,7-Triazonine,octahydro-1-(1-methylethyl)-
    • 1H-1,4,7-Triazonine,octahydro-1-(1-methylethyl)-(9CI)
    • 1H-1,4,7-Triazonine, octahydro-1-(1-methylethyl)-
    • Inchi: 1S/C9H21N3/c1-9(2)12-7-5-10-3-4-11-6-8-12/h9-11H,3-8H2,1-2H3
    • InChI Key: ABVBTNHWKXFQEB-UHFFFAOYSA-N
    • SMILES: N1(C(C)C)CCNCCNCC1

Computed Properties

  • Exact Mass: 171.17373
  • Monoisotopic Mass: 171.174
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.3A^2

Experimental Properties

  • PSA: 27.3

1H-1,4,7-Triazonine,octahydro-1-(1-methylethyl)- Related Literature

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